pedal peptide

• CAS No.: 119758-47-3
• Molecular Formula: C22H20N2O6
• Synonyms: pedal peptide

Description

Pedal Peptide is a synthetic neuropeptide (Sequence: H-Pro-Leu-Asp-Ser-Val-Tyr-Gly-Thr-His-Gly-Met-Ser-Gly-Phe-Ala-OH) originally identified in the central nervous system of the California sea hare, Aplysia californica . This 15-amino acid peptide is a crucial research tool for investigating the modulation of locomotor behavior and neuromuscular function in mollusks and other invertebrates . Studies in its native model, Aplysia , have demonstrated that this compound is synthesized primarily in the pedal ganglia and acts to increase the amplitude and relaxation rate of nerve-evoked contractions in foot muscle, playing a significant role in the modulation of pedal wave activity during locomotion . Research in the related nudibranch, Tritonia diomedea , has further revealed that this compound can increase the ciliary beat frequency of pedal epithelial cells, highlighting its role in regulating ciliary locomotion . This compound belongs to the phylogenetically widespread PP/OK-type neuropeptide family, which includes structurally related orcokinins in arthropods . Comparative physiological studies are a key application, as PP/OK-type neuropeptides exhibit excitatory neuromuscular actions in protostomian invertebrates (e.g., mollusks, arthropods) but have been found to have inhibitory, relaxant effects on muscle in deuterostomian invertebrates like starfish and sea cucumbers . This makes this compound valuable for exploring the evolutionary divergence of neuropeptide functions across bilaterian animals . Our product is supplied as a lyophilized powder with a stated purity of ≥96.5% . It is offered For Research Use Only and is not intended for diagnostic or therapeutic applications in humans. All research chemicals must be handled by qualified professionals and are not for human consumption.

Biosynthesis, Processing, and Molecular Diversity

Gene Encoding and Precursor Protein Architecture

Pedal peptides are synthesized as part of larger precursor proteins encoded by specific genes. Studies in various species, such as the terrestrial snail Helix lucorum and the mollusk Aplysia californica, have led to the identification and cloning of cDNA sequences encoding these precursors. The precursor proteins typically feature a signal peptide at the N-terminus, which directs the protein into the secretory pathway citeab.comnih.govacademicoa.com. Following the signal peptide, the precursor contains multiple tandem repeats of the sequences corresponding to the mature pedal peptide, often interspersed with cleavage sites recognized by processing enzymes citeab.comacademicoa.comresearchgate.netnih.gov. For instance, the predicted propeptide in Helix lucorum contains 20 copies of two variants of Helix this compound, separated by Lys-Arg endopeptidase cleavage sites citeab.com. Similarly, the Aplysia californica this compound precursor contains multiple copies of this compound and related peptides academicoa.com. Analysis of precursors in other species, like the starfish Strongylocentrotus purpuratus and the cuttlefish Sepiella japonica, also reveals multiple copies of PP/OK-type peptides within a single precursor protein nih.govresearchgate.netnih.gov. The architecture of these precursors, with their repeated peptide motifs, allows for the efficient production of multiple copies of the active peptide from a single transcript.

Here is a table summarizing precursor protein characteristics in selected species:

Species	Precursor Protein Feature(s)	Reference(s)
Helix lucorum	Contains 20 copies of two peptide variants; Lys-Arg cleavage sites	citeab.com
Aplysia californica	Contains multiple copies of this compound and related peptides	academicoa.com
Strongylocentrotus purpuratus	Contains 21 copies of this compound-like peptides	academicoa.com
Apostichopus japonicas	379 residues, comprises 12 copies of PP/OK-type neuropeptides	nih.gov
Sepiella japonica	Encodes 22 mature peptides, mostly tridecapeptides	nih.govresearchgate.net
Patiria pectinifera	Comprises 12 copies of SMP and 7 copies of three related peptides	researchgate.nete-fas.org

Post-Translational Modifications and Maturation Pathways

The precursor protein undergoes a series of post-translational modifications within the secretory pathway to generate the mature, biologically active pedal peptides. These modifications are critical for the peptide's function and stability.

Amidation Mechanisms and Functional Impact

One of the most common and functionally significant post-translational modifications in neuropeptides, including some pedal peptides, is C-terminal amidation researchgate.net. This process typically occurs when a glycine (B1666218) residue is present at the C-terminus of the peptide sequence within the precursor, immediately followed by a basic residue (like lysine (B10760008) or arginine) that serves as a cleavage site academicoa.comresearchgate.netgenecards.org. In vivo amidation is catalyzed by the bifunctional enzyme peptidylglycine-α-amidating monooxygenase (PAM) researchgate.net. This enzyme performs a two-step reaction that cleaves the N-Cα bond of the C-terminal glycine, resulting in a peptide with a C-terminal amide group researchgate.net.

Amidation has a substantial impact on the physicochemical properties of the peptide. It replaces the negatively charged carboxyl group with a neutral amide group, which can increase the peptide's hydrophobicity under physiological conditions researchgate.net. This change in polarity is often essential for the peptide's ability to interact with its receptor and transduce a signal researchgate.net. Furthermore, amidation can protect the peptide from degradation by carboxypeptidases, thereby increasing its half-life and biological activity researchgate.net. In Sepiella japonica, only the tridecapeptides encoded by the precursor were predicted to undergo C-terminal amidation due to the presence of a C-terminal glycine followed by a basic cleavage site nih.govresearchgate.net.

Proteolytic Processing and Peptide Heterogeneity

Proteolytic cleavage is a key step in the maturation of this compound precursors, generating individual peptide molecules from the larger polypeptide chain academicoa.comnih.gov. This process is primarily carried out by prohormone convertases, which recognize specific cleavage sites, typically pairs of basic amino acids (such as Lys-Arg) or single basic residues citeab.comacademicoa.com. Cleavage at these sites releases the mature peptide sequences.

The presence of multiple copies of peptide sequences within the precursor, coupled with potentially variable or incomplete proteolytic processing, can lead to the generation of multiple peptide variants or isoforms from a single gene jneurosci.orgnih.govnovoprolabs.com. This proteolytic processing contributes significantly to the observed peptide heterogeneity. In addition to standard proteolytic cleavage, other post-translational modifications, such as the isomerization of L-amino acids to D-amino acids, can also contribute to the molecular diversity and functional variation of pedal peptides.

Identification and Characterization of this compound Isoforms

The identification and characterization of this compound isoforms and related peptides have been facilitated by a combination of molecular biology, biochemical, and analytical techniques. cDNA cloning and sequencing have been instrumental in determining the primary structure of precursor proteins and predicting the sequences of potential mature peptides citeab.comacademicoa.comnih.gov. Mass spectrometry is a powerful tool for the direct identification and structural characterization of mature peptides isolated from tissues nih.gove-fas.orgjneurosci.org. This technique can confirm predicted sequences, identify novel isoforms, and reveal post-translational modifications like amidation jneurosci.org.

In situ hybridization and immunohistochemistry are used to determine the tissue distribution and cellular localization of this compound mRNA and the mature peptide, respectively citeab.comnih.gov. These methods provide insights into where this compound is synthesized and where it might exert its effects. Pharmacological assays using isolated tissues or cells are employed to characterize the biological activity of identified this compound isoforms and determine their functional roles nih.govresearchgate.nete-fas.orgjneurosci.org.

Examples of identified pedal peptides and related sequences include the original this compound from Aplysia californica (PLDSVYGTHGMSGFA) researchgate.net and the starfish myorelaxant peptide (SMP) from Patiria pectinifera (FGMGGAYDPLSAGFTD) nih.govresearchgate.netgenecards.orgjneurosci.org. Studies have shown that different isoforms or related peptides within the PP/OK family can have varying biological activities or tissue specificities e-fas.orggenecards.org. The ongoing characterization of this compound isoforms across different species continues to expand our understanding of the diversity and functional significance of this neuropeptide family.

Cellular and Subcellular Localization

Neuronal Distribution within Central Ganglia

Pedal peptide-like immunoreactivity (Pep-lir) has been observed in numerous neurons within the central nervous system (CNS) of Aplysia. nih.govjneurosci.org A significant concentration of immunoreactive neurons is found in the pedal ganglia, where the peptide was initially discovered. nih.govjneurosci.org In Aplysia, approximately 60 large, contiguous neurons on the dorsal side of each pedal ganglion exhibit strong Pep-lir, forming a prominent ribbon-like structure. nih.govjneurosci.org

While most heavily concentrated in the pedal ganglia, Pep-lir neurons are also present, though less numerous, in other central ganglia. nih.govjneurosci.org For instance, some neurons in the abdominal ganglia display dense networks of immunoreactive varicose fibers surrounding their cell bodies. nih.govjneurosci.org Studies in other mollusks, such as Lymnaea stagnalis and Tritonia diomedea, have also identified this compound or related peptides in various central ganglia, including cerebral and buccal ganglia, with specific neuronal clusters showing immunoreactivity. frontiersin.orgoup.comnih.govgwu.edu

The distribution of this compound-like immunoreactivity within the central ganglia of Aplysia is summarized in the table below:

Ganglion	Pep-like Immunoreactivity	Notes
Pedal Ganglia	High concentration	Primarily in a broad ribbon of ~60 large neurons on the dorsal side of each ganglion. nih.govjneurosci.org
Other Ganglia	Present, less numerous	Found in smaller populations of neurons. nih.govjneurosci.org
Abdominal Ganglia	Present	Dense networks of varicose fibers surrounding some cell bodies. nih.govjneurosci.org
Cerebral Ganglia	Present (in other species)	Identified in Lymnaea and Tritonia. frontiersin.orgnih.govgwu.edu
Buccal Ganglia	Present (in other species)	Identified in Tritonia. nih.gov

Peripheral Projections and Innervation Patterns

Immunoreactive axons containing this compound have been observed in peripheral nerves, particularly those emanating from the pedal ganglia. nih.govjneurosci.org These axons project to various peripheral tissues, suggesting a role for this compound in modulating peripheral organ function. nih.govjneurosci.org

In Aplysia, Pep-like immunoreactivity has been localized to varicose axons in the body wall, appearing to be associated with vascular spaces, muscle fibers, and other large cells. nih.govjneurosci.org These peripheral axons are believed to originate from the pedal ganglia, consistent with the observed transport of labeled this compound from these ganglia to the periphery. nih.govjneurosci.org

Beyond the body wall, this compound-expressing neurons in Aplysia have also been shown to innervate other organs, such as the hermaphroditic duct. nih.gov In other species, related this compound/orcokinin-type neuropeptides have been found to innervate structures like the foot, digestive system (e.g., cardiac stomach), body wall-associated muscles, and appendages (e.g., tube feet and papulae). nih.govresearchgate.net In Lymnaea, APGWamide, a peptide found in the pedal ganglion, projects to the penis and other male reproductive organs. nih.gov

Peripheral innervation patterns of this compound or related peptides include:

Peripheral Target	Species	Notes
Body wall (vascular spaces, muscle fibers, other cells)	Aplysia	Varicose axons associated with these structures. nih.govjneurosci.org
Foot	Aplysia, Asterias rubens	Predominantly innervating the foot in Aplysia; present in tube feet in A. rubens. nih.govresearchgate.net
Hermaphroditic duct	Aplysia	Innervated by PP-expressing neurons. nih.gov
Digestive system (cardiac stomach)	Asterias rubens	Labeled cells and/or processes present. nih.govresearchgate.net
Body wall-associated muscles (apical muscle)	Asterias rubens	Labeled cells and/or processes present. nih.govresearchgate.net
Appendages (tube feet, papulae)	Asterias rubens	Labeled cells and/or processes present. nih.govresearchgate.net
Penis and preputium	Lymnaea stagnalis	Dense plexus of varicose fibers containing APGWamide. nih.gov
Prostate and vas deferens	Lymnaea stagnalis	Other peripheral projections noted. nih.gov

Subcellular Compartmentalization and Release Sites

As a neuropeptide, this compound is expected to be synthesized in neuronal cell bodies, packaged into vesicles, and transported to release sites, typically nerve terminals or varicosities. jneurosci.org Immunocytochemical studies have indeed revealed the presence of this compound-like immunoreactivity in varicose fibers and potential release sites within the neuropil of central ganglia and in peripheral tissues. nih.govjneurosci.orgbioone.org

The presence of dense networks of immunoreactive varicose fibers surrounding cell bodies in the abdominal ganglia of Aplysia suggests potential release sites in the vicinity of other neurons. nih.govjneurosci.org In the periphery, varicose axons in the body wall are likely sites of this compound release onto associated tissues like muscle fibers and vascular spaces. nih.govjneurosci.org

While specific detailed research findings exclusively on the subcellular compartmentalization (e.g., within dense-core vesicles) and precise release mechanisms of this compound itself were not extensively detailed in the provided search results, the general understanding of neuropeptide processing and release suggests that this compound would follow a similar pathway. Studies on related neuropeptides, such as Mytilus Inhibitory Peptide (MIP)-like peptides, have shown Ca2+-dependent release from neuromuscular preparations, indicating vesicular release upon neuronal excitation. bioone.org The intensely immunostained varicosities observed in this compound localization studies are considered potential sites of axonal release. bioone.org

Molecular and Cellular Mechanisms of Action

Receptor Interactions and Signal Transduction Pathways

Neuropeptides, including the pedal peptide family, typically exert their effects on target cells through binding to and activating specific G-protein-coupled receptors (GPCRs). fishersci.cawikipedia.orgnih.gov This receptor activation subsequently triggers changes in downstream effector molecules and intracellular signaling cascades. fishersci.ca While the presence and diverse actions of PP/OK-type neuropeptides are well-documented, the specific receptors for this compound remain an active area of investigation. wikipedia.org

Research into related neuropeptide signaling systems in invertebrates provides context for potential mechanisms. For instance, studies on other peptide families and their interactions with GPCRs in invertebrates highlight the common reliance on this signaling modality. wikipedia.orgatamanchemicals.comnih.gov Although direct evidence for this compound receptor binding and subsequent signal transduction pathways is still being elucidated, indirect evidence from studies on its physiological effects hints at the involvement of specific intracellular events. For example, in the sea cucumber Apostichopus japonicus, treatment with a this compound-type neuropeptide (PDP) led to changes in muscle metabolomics, including an increase in arachidonic acid (ARA). lipidmaps.org This suggests that ARA pathways may be involved in the downstream signaling of this compound, potentially by activating ion channels or promoting calcium sensitivity in muscle cells. lipidmaps.org

Modulation of Ion Channels and Membrane Conductance

This compound has been shown to modulate ion channel activity and membrane conductance in target cells, contributing to its physiological effects. In Aplysia, application of this compound resulted in the induction of net inward currents accompanied by a decrease in membrane conductance. researchgate.net This modulation of membrane properties is crucial for altering neuronal excitability and muscle activity.

Further evidence for ion channel involvement comes from studies in sea cucumbers, where the increase in arachidonic acid levels following this compound treatment is hypothesized to activate K+ ion channels. lipidmaps.org This suggests a potential link between this compound signaling, lipid metabolism, and the regulation of potassium currents, which are key determinants of membrane potential and excitability.

In contrast, studies on other molluskan peptide families, such as the Mytilus inhibitory peptides (MIP), have shown different effects on membrane conductance, producing a slow outward current associated with an increase in membrane conductance. lipidmaps.org This highlights the diverse ways in which different neuropeptides can influence the electrical properties of target cells, even within the same phylum. While the precise signaling pathway linking MIP receptors to ion channels is not fully understood, these findings underscore the importance of ion channel modulation as a mechanism of action for molluscan neuropeptides. lipidmaps.org

Regulation of Intracellular Signaling Cascades

The activation of receptors by this compound initiates intracellular signaling cascades that mediate its diverse effects. As is typical for neuropeptide signaling via GPCRs, this involves the modulation of various intracellular effectors and second messengers. fishersci.ca

Detailed research findings in the sea cucumber Apostichopus japonicus provide insights into potential intracellular pathways. Treatment with a this compound-type neuropeptide (PDP) led to significant changes in muscle tissue metabolites, including decreases in phosphatidylethanolamine (B1630911) (PE) and phosphatidylcholine (PC), and increases in lysophosphatidylcholines (lysoPC), lysophosphatidylethanolamine (lysoPE), and arachidonic acid (ARA). lipidmaps.org These changes in lipid composition and metabolism are suggested as potential mechanisms underlying the observed effects on locomotor behavior. lipidmaps.org The increase in ARA, in particular, may influence muscle cell physiology by affecting ion channels or promoting calcium sensitivity. lipidmaps.org

While specific intracellular cascades directly activated by this compound receptors are still under investigation, the observed metabolic changes point towards lipid-mediated signaling as a potential downstream pathway. Studies on other neuropeptide systems, such as insulin-like peptides in Drosophila, illustrate the complexity of intracellular signaling networks that can be activated by neuropeptides, involving pathways like the PI3K/Akt1/FOXO cascade. lipidmaps.org This suggests that this compound could similarly engage complex intracellular signaling networks to mediate its physiological outcomes.

Mechanisms of Neurotransmitter/Neuromodulator Release

This compound functions as a transmitter-like neuropeptide, implying mechanisms for its synthesis, storage, and release at synapses or neurosecretory sites. researchgate.net Immunocytochemical studies in Aplysia have localized this compound-like immunoreactivity to specific neurons in the central nervous system, particularly concentrated in the pedal ganglia, and in varicose axons in peripheral nerves associated with target tissues like muscle fibers. researchgate.net This anatomical distribution supports its role as a signaling molecule released in proximity to its targets.

Evidence for the release of this compound in an activity-dependent manner comes from experiments in Aplysia. Stimulation of pedal nerves resulted in a frequency-dependent increase in the recovery of immunoreactive this compound from foot perfusate. fishersci.ie Furthermore, intracellular stimulation of this compound-expressing neurons can trigger its release. metabolomicsworkbench.org These findings are consistent with the characteristics of a neurotransmitter or neuromodulator released from presynaptic terminals upon neuronal excitation.

In echinoderms, neuropeptides derived from a PP/OK-type precursor have been shown to act as inhibitory neuromuscular transmitters or modulators, further supporting the role of this peptide family in regulating physiological functions through targeted release and action on postsynaptic elements. fishersci.ieird.fr The localization of these neuropeptides in lateral motor nerves and nerve processes innervating muscles in starfish provides a structural basis for their function as neuromuscular signaling molecules. wikidata.org

Physiological Roles and Behavioral Modulation

Regulation of Locomotor Activity

Pedal peptides are significantly involved in regulating locomotor activity across various invertebrate species. nih.govcore.ac.ukbenthamdirect.comnih.gov Their influence is observed through the modulation of muscle activity and ciliary beating, both crucial components of locomotion in different organisms. core.ac.uknih.govbiologists.comnih.gov

Muscle Contractility and Relaxation Modulation

In Aplysia californica, PP is synthesized by neurons in the pedal ganglia that predominantly innervate the foot. nih.govnih.gov Consistent with this distribution, PP has been shown to increase the amplitude and relaxation rate of nerve-evoked contractions in Aplysia foot muscle. nih.govnih.gov PP-expressing neurons in Aplysia fire in phase with pedal waves during locomotion and cease firing during defensive foot contractions, suggesting a role in modulating foot muscle contractility during movement. nih.govresearchgate.net

In contrast to the myoexcitatory actions observed in some protostomes, PP/OK-type neuropeptides in the deuterostome starfish (Asterias rubens, Patiria pectinifera) act as inhibitory neuromuscular transmitters or modulators, causing muscle relaxation. nih.govcore.ac.ukresearchgate.netresearchgate.net Starfish myorelaxant peptide (SMP), a PP/OK-type neuropeptide, causes dose-dependent relaxation of apical muscle, tube foot, and cardiac stomach preparations in Patiria pectinifera. nih.govcore.ac.uknih.gov In Asterias rubens, different PP-like neuropeptides derived from distinct precursors show specialized roles; ArPPLN1b causes relaxation of tube feet and apical muscle, while ArPPLN2h relaxes cardiac stomach preparations. researchgate.netresearchgate.net

In the sea cucumber Apostichopus japonicus, a pedal peptide-type neuropeptide (PDP) may participate in the regulation of muscle contraction during locomotor activity, with studies indicating it can decrease the stride of the animal. nih.gov

Ciliary Beat Frequency Control

Pedal peptides have been shown to influence locomotion by modulating ciliary activity, particularly in mollusks that utilize cilia for movement. nih.govcore.ac.ukbiologists.comnih.gov In the nudibranch Tritonia diomedea, Tritonia pedal ganglion peptides (TPeps), which resemble Aplysia this compound, increase the ciliary beat frequency of cells in the pedal epithelium. nih.govbiologists.comnih.gov This effect is observed in both isolated ciliated patches of foot epithelium and isolated single cells, suggesting a direct action on ciliated cells. biologists.comnih.gov This increase in ciliary beating contributes to the ciliary locomotion in these gastropod molluscs. biologists.comnih.gov

Central Pattern Generator Modulation

Central Pattern Generators (CPGs) are neural networks that produce rhythmic motor activity. physiology.orgstudysmarter.co.ukoup.com While the direct role of this compound in modulating specific locomotor CPGs has been explored, the mechanisms can be complex. In Aplysia, neurons containing the peptide GdFFD, which are present in the pedal ganglia, have been shown to induce bursting activity resembling locomotor programs in isolated ganglia. plos.org However, in behavioral experiments, GdFFD significantly reduced locomotion, suggesting a complex modulatory role that may involve tonic activity between bursts or other network effects. plos.org

Influence on Feeding Behavior

Pedal peptides and related neuropeptides have been implicated in the regulation of feeding behavior in mollusks. nih.govontosight.ai Immunohistochemical analysis of PP expression in Tritonia diomedea indicated roles in various behavioral activities, including feeding. nih.gov A PP was found to increase the ciliary beat frequency of cells in the salivary duct of Tritonia, which is indicative of a physiological role in regulating salivary transport associated with feeding. nih.gov In Aplysia, neurons containing FCAP (Feeding Circuit-Activating Peptides), which are present in the pedal ganglia, are capable of initiating rhythmic feeding motor programs, suggesting these peptides contribute to the induction and maintenance of food-induced arousal. jneurosci.org

Role in Reproductive Processes

This compound-type neuropeptides may also play a role in reproductive processes. ontosight.ai In Aplysia, PP-expressing neurons have been observed to innervate organs other than the foot, including the hermaphroditic duct. nih.gov In the freshwater snail Lymnaea stagnalis, this compound is co-expressed with other neuropeptides in neurons of the right pedal ganglion, a region implicated in reproductive processes. frontiersin.org Studies in the cuttlefish Sepiella japonica suggest that a PP/OK-type neuropeptide (Sj-PP/OK) might be involved in the regulation of reproduction, potentially influencing processes such as vitellogenin synthesis, restoration, and ova encapsulation. researchgate.neteurekaselect.com In the starfish Asterias rubens, the this compound-type neuropeptide ArPPLN2h causes gonadal relaxation, being more effective on ovaries than testes. nih.gov This suggests a potential role in the expulsion of gametes during spawning. nih.gov

Other Identified Biological Functions

Beyond locomotion, feeding, and reproduction, PP/OK-type neuropeptides have been associated with other biological functions in various invertebrates. In arthropods, orcokinins, the related peptide family, have been shown to regulate circadian locomotor activity shifts in cockroaches and "awakening" behavior in beetles. nih.govcore.ac.uk Orcokinins are also involved in regulating ecdysis in kissing bugs. nih.govcore.ac.uk In starfish, in addition to muscle relaxation, PP/OK-type neuropeptides are widely expressed in various tissues, including the digestive system and body wall-associated muscles and appendages. nih.govcore.ac.uk

Structural Biology and Structure Activity Relationships

Primary Sequence Conservation and Variability

Comparative analyses of pedal peptide/orcokinin (B114461) (PP/OK)-type neuropeptide sequences across different species have revealed notable patterns of conservation and variability. Conserved residues are particularly evident in the N- and C-terminal regions, often involving hydrophobic amino acids that are crucial for the bioactivity of orcokinin. nih.gov The neuropeptide originally termed "this compound" (Pep) was first identified in the central nervous system of the mollusk Aplysia californica, predominantly synthesized in the pedal ganglia. jneurosci.orgnovoprolabs.comnih.gov The proposed sequence for Aplysia Pep is Pro-Leu-Asp-Ser-Val-Tyr-Gly-Thr-His-Gly-Met-Ser-Gly-Phe-Ala. jneurosci.orgnovoprolabs.comnih.gov This sequence was subsequently confirmed through synthesis and comparison with the native peptide, demonstrating identical chromatographic and electrophysiological properties. jneurosci.orgnih.gov

In addition to the original Aplysia this compound, molecular analyses have revealed the existence of multiple related PP-type neuropeptides and precursor proteins within Aplysia and other mollusks, such as Lottia gigantea and Tritonia diomedia. nih.gov This suggests a diversity of related signaling molecules within this peptide family. The concept of sequence conservation is fundamental in understanding protein and peptide evolution, with analytical tools available to calculate positional conservation within sequence alignments. ucsf.edu While sequences can diverge over evolutionary time, the underlying protein structures tend to be more highly conserved. nih.gov

Identification of Core Bioactive Domains

Studies employing truncated and substituted peptide analogs have been instrumental in identifying the minimal regions or "core domains" responsible for the biological activity of PP/OK-type neuropeptides. A comprehensive analysis of the structure-activity relationships of starfish myorelaxant peptide (SMP), a PP/OK-type neuropeptide from the starfish Patiria pectinifera (sequence: FGKGGAYDPLSAGFTD), identified a core peptide sequence, GAYDPLSAGF (SMP(5-14)). nih.govresearchgate.net This core region was found to retain the muscle-relaxing activity characteristic of the full-length SMP, albeit typically with reduced potency and efficacy. nih.govresearchgate.net This indicates that while the core domain is sufficient for basic activity, residues outside this region contribute to the full functional profile and potency of the native peptide.

Impact of Amino Acid Substitutions and Truncations on Activity

Detailed investigations involving systematic amino acid substitutions and truncations have provided insights into the specific residues critical for this compound function. In the study of starfish myorelaxant peptide (SMP), comparing the bioactivity of N-terminally and/or C-terminally truncated analogs and alanine-substituted variants revealed significant findings. nih.govresearchgate.net Alanine substitution of several residues within the identified core peptide (GAYDPLSAGF) led to a complete or partial loss of bioactivity. nih.govresearchgate.net Furthermore, the removal or substitution of the N-terminal phenylalanine residue (F) in SMP resulted in a substantial reduction in its bioactivity. nih.gov

These findings underscore the importance of specific amino acid side chains and the peptide termini for proper interaction with their target receptors and subsequent biological effects. The strategic modification of peptide sequences through truncation or amino acid substitution is a widely used approach in peptide research to optimize properties such as activity, stability against enzymatic degradation, and specificity. mdpi.comresearchgate.net For instance, studies on other peptides have shown that incorporating D-amino acids can enhance stability against proteases, which primarily recognize L-amino acids. mdpi.comresearchgate.net Terminal modifications like acetylation and amidation can also influence peptide activity and stability. mdpi.com Research on peptides such as IsCT and LL-37 further exemplifies how targeted truncations and substitutions can modulate biological activities and toxicity profiles. researchgate.netmdpi.comigem.org

Conformational Studies and Ligand-Binding Determinants

Advanced techniques such as X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful tools for determining the high-resolution structures of peptides and their complexes with receptors, providing insights into the conformational states and key residues involved in binding. uconn.edunih.gov Molecular dynamics simulations can also be used to explore the dynamic nature of peptide-receptor interactions and ligand-induced conformational adaptations. frontiersin.org The flexibility inherent in peptide structures and receptor binding sites plays a significant role in determining binding affinity, specificity, and potential promiscuity. plos.org Ultimately, the specific amino acid residues within the peptide that make critical contacts with the receptor binding pocket, along with the resulting conformational changes, are the primary determinants of ligand recognition and the subsequent activation or modulation of receptor signaling. nih.gov

Synthetic Methodologies and Analogue Design in Research

Solid-Phase Peptide Synthesis for Research Applications

Solid-Phase Peptide Synthesis (SPPS) is a widely used technique for the chemical synthesis of peptides, including pedal peptide, for research purposes. frontiersin.orgnih.govgoogle.combiologists.com This method involves the sequential addition of protected amino acids to a growing peptide chain that is anchored to an insoluble solid support. SPPS allows for the controlled and efficient assembly of peptide sequences of varying lengths. google.com

For research applications, SPPS is valuable because it can yield peptides with high purity, which is crucial for accurate biological assays and functional studies. nih.govbiologists.com For instance, a this compound-type neuropeptide with a C-terminal serine amidation, derived from the sea cucumber Apostichopus japonicus, was synthesized using peptide solid-phase synthesis for studies on locomotor behavior. frontiersin.orgnih.gov The purity of the synthesized peptide was reported to be high, demonstrating the effectiveness of this method for obtaining research-grade material. nih.gov Similarly, starfish myorelaxant peptide (SMP), a PP/OK-type neuropeptide, and its analogues have been synthesized commercially for pharmacological testing on muscle preparations. nih.govnih.gov

The synthesis of peptides, particularly those with complex sequences or post-translational modifications like amidation, can present challenges. nih.govnih.gov However, SPPS, often coupled with techniques like high-performance liquid chromatography (HPLC) for purification and mass spectrometry for characterization, enables researchers to obtain well-defined peptide molecules for their investigations. nih.govresearchgate.net

Design and Characterization of Peptide Analogues for Research Probes

The design and characterization of this compound analogues are critical for understanding the structural determinants of its activity and for developing specific research probes. researchgate.net Analogue design typically involves modifying the amino acid sequence of the native peptide, such as through N-terminal or C-terminal truncations or amino acid substitutions. researchgate.net These modifications can help identify key residues or regions responsible for receptor binding, signal transduction, or resistance to degradation. researchgate.netgoogle.com

Research findings on PP/OK-type neuropeptides highlight the importance of specific residues for bioactivity. For example, studies on starfish myorelaxant peptide (SMP) have revealed a core peptide sequence that retains muscle-relaxing activity, albeit sometimes with reduced potency. researchgate.net Alanine scanning mutagenesis, where individual amino acids are replaced by alanine, is a common strategy used in conjunction with analogue synthesis to systematically assess the contribution of each residue to peptide function. researchgate.net

Characterization of peptide analogues involves confirming their primary structure, purity, and biological activity. Mass spectrometry is essential for verifying the molecular weight and sequence of synthesized analogues. nih.govnih.govresearchgate.netjneurosci.org Biological assays, such as muscle contraction or relaxation assays in relevant invertebrate preparations, are used to evaluate the potency and efficacy of the designed analogues compared to the native peptide. nih.govnih.gov Structure-activity relationship (SAR) studies, which correlate structural modifications with changes in biological activity, are a primary goal of analogue design in this compound research. researchgate.net

Data from analogue studies can be presented in tables to compare the activity of different peptide variants. While specific quantitative data tables for this compound analogues were not extensively detailed in the search results, the type of data generated would involve comparing metrics like EC50 values (concentration causing half-maximal effect) or maximal response for each analogue in a relevant bioassay.

Genetic Engineering Approaches for Peptide Production in Research Systems

In addition to chemical synthesis, genetic engineering approaches can be employed for the production of this compound and related neuropeptides, particularly for obtaining larger quantities or for studies involving in vivo expression. This involves cloning the gene encoding the peptide precursor protein into an expression vector and introducing it into a suitable host organism or cell line. nih.govpnas.org

This compound, like many neuropeptides, is derived from a larger precursor protein that undergoes proteolytic cleavage and often post-translational modifications, such as amidation, to yield the mature, active peptide. nih.govpnas.orgfrontiersin.orgrjonco.comnih.gov Genetic engineering allows for the expression of this precursor protein, which can then be processed by the host cell's machinery.

Research systems utilizing genetic engineering for peptide production include various cell lines or model organisms. For instance, studies identifying neuropeptides often begin with the analysis of transcriptome data to find genes encoding precursor proteins, which can then be cloned and expressed. plos.orgnih.govnih.govfrontiersin.orgrjonco.comnih.govmdpi.comnih.gov Rapid Amplification of cDNA Ends (RACE) is a technique used to obtain the full-length cDNA sequence of the precursor protein. nih.govrjonco.com

While the search results did not provide detailed protocols or specific data tables on the yield of this compound from genetically engineered systems, they highlight the use of these techniques for identifying and characterizing neuropeptide precursors and their expression patterns in various tissues and developmental stages. nih.govpnas.orgrjonco.comnih.govmdpi.com This approach is particularly valuable for studying the endogenous production and localization of this compound in research models. rjonco.comelifesciences.orgsoton.ac.ukresearchgate.net

Genetic engineering also plays a role in creating research systems to study the function of this compound, such as by manipulating the expression of the peptide or its receptors in model organisms like Drosophila or Lymnaea stagnalis. jneurosci.orgpnas.org Studies in Lymnaea stagnalis, for example, have identified a precursor protein containing multiple copies of a neuropeptide homologous to Aplysia this compound, and genetic approaches have been used to investigate how parasitic infection affects the expression of this and other neuropeptide genes. pnas.org

Advanced Analytical and Experimental Techniques in Pedal Peptide Research

High-Resolution Mass Spectrometry for Peptide Identification and Metabolomics

High-resolution mass spectrometry (MS) is a fundamental technique in pedal peptide research, crucial for the identification, structural confirmation, and the broader analysis of related metabolites. frontiersin.orgresearchgate.netnih.govscienceopen.comresearchgate.netnih.govresearchgate.netlstmed.ac.ukfrontiersin.orgnih.gov This technique allows researchers to determine the precise mass-to-charge ratio of peptides and peptide fragments, providing definitive information about their amino acid sequences and post-translational modifications, such as amidation. frontiersin.orgjneurosci.org For instance, MS data was instrumental in determining the C-terminal serine amidation of a this compound-type neuropeptide (PDP) from the sea cucumber Apostichopus japonicus. frontiersin.org

Beyond peptide identification, MS-based metabolomics approaches, such as Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF-MS), are employed to investigate the metabolic pathways influenced by pedal peptides. frontiersin.orgresearchgate.netnih.gov This allows for the identification and quantification of changes in endogenous small molecules within tissues following this compound administration, shedding light on the potential physiological mechanisms underlying their effects. frontiersin.orgresearchgate.netnih.gov Studies using UPLC-Q-TOF-MS metabolomics in A. japonicus have revealed alterations in phospholipid levels, such as decreases in phosphatidylethanolamine (B1630911) (PE) and phosphatidylcholine (PC) and increases in lysophosphatidylcholines (LysoPC) and lysophosphatidylethanolamine (LysoPE), which may impact muscle cell membrane fluidity and permeability, thereby affecting locomotor behavior. frontiersin.orgnih.gov

Immunocytochemical and In Situ Hybridization Methodologies for Expression Analysis

Immunocytochemistry and in situ hybridization (ISH) are vital techniques for determining the spatial and temporal expression patterns of pedal peptides and their precursor messenger RNAs (mRNAs). doi.orgresearchgate.netnih.govscienceopen.comresearchgate.netrjonco.comnih.govnih.govbenthamdirect.comacs.org Immunocytochemistry utilizes antibodies that specifically bind to peptide sequences, allowing visualization of where the mature peptides are stored within cells and localized within tissues. doi.orgresearchgate.netnih.govscienceopen.comresearchgate.netnih.govnih.gov ISH, on the other hand, uses labeled probes that hybridize to the mRNA transcripts encoding the peptide precursors, indicating which cells are actively synthesizing the peptides. researchgate.netnih.govscienceopen.comresearchgate.netrjonco.comnih.govbenthamdirect.comacs.org

These techniques have been widely applied in various species. In Aplysia, immunocytochemical localization revealed that this compound is predominantly synthesized by neurons in the pedal ganglia, with processes extending to innervate the foot. jneurosci.orgnih.govdoi.orgscienceopen.comnih.gov In starfish like Asterias rubens, ISH and immunohistochemistry have shown widespread distribution of this compound/orcokinin-type neuropeptide precursors and derived peptides in structures including radial nerve cords, circumoral nerve rings, digestive systems, and tube feet. researchgate.netnih.govscienceopen.comresearchgate.netnih.govnih.gov In cuttlefish Sepiella japonica, ISH detected positive signals for a this compound/orcokinin-type neuropeptide in various brain regions and other tissues. rjonco.combenthamdirect.com These studies provide crucial anatomical context for understanding the potential functions of pedal peptides.

Electrophysiological Approaches for Neuronal and Muscle Activity Measurement

Electrophysiological techniques are employed to directly measure the effects of pedal peptides on the electrical activity of neurons and the contractile properties of muscles. nih.govnih.govresearchgate.netplos.org This involves recording changes in membrane potential, ion currents, and action potential firing patterns in response to peptide application. nih.gov

In Aplysia, electrophysiological comparisons of native and synthetic this compound on identified abdominal ganglion neurons demonstrated similar net inward currents associated with a decrease in membrane conductance, confirming the biological activity of the synthesized peptide. nih.gov Studies have also investigated the effects of pedal peptides on muscle contractions, showing that they can modulate foot muscle contractility in Aplysia. frontiersin.orgscienceopen.comnih.gov Electrophysiological recordings from magnetically responsive neurons in the mollusc Tritonia diomedea have also been used to investigate the effects of Tritonia pedal peptides (TPeps) on neuronal firing patterns related to ciliary beating and locomotion. researchgate.net Furthermore, electrophysiology is used to monitor fictive motor programs in isolated ganglia, revealing how pedal peptides can influence neural network activity associated with behaviors like locomotion. plos.org

Live Imaging and Behavioral Tracking Systems

Live imaging and behavioral tracking systems are essential for observing and quantifying the effects of pedal peptides on the behavior of living organisms. frontiersin.orgnih.govplos.orgresearchgate.net These systems often involve recording animal movements using cameras, such as infrared cameras, and then using specialized software to track parameters like distance traveled, velocity, and duration of movement. frontiersin.orgresearchgate.net

For example, in studies on the sea cucumber Apostichopus japonicus, locomotor behavior was recorded using an infrared camera, and changes after administration of a this compound-type neuropeptide were analyzed using EthoVision XT software. frontiersin.orgresearchgate.net These analyses revealed that the peptide enhanced the cumulative duration of movement and reduced mean and maximum velocity, indicating an effect on locomotor endurance. frontiersin.orgnih.govresearchgate.net Behavioral tracking, combined with physiological analyses, provides a comprehensive understanding of how pedal peptides translate into observable actions. plos.org

Quantitative Structure-Activity Relationship (QSAR) Modeling for Peptide Bioactivity Prediction

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational approach used to predict the biological activity of peptides based on their molecular structures and physicochemical properties. sddn.esfrontiersin.orgnih.govresearchgate.net While not exclusively applied to pedal peptides, QSAR is a valuable tool in peptide research for understanding the relationship between peptide structure and function and for predicting the activity of novel or modified peptide sequences. sddn.esfrontiersin.orgnih.govresearchgate.net

QSAR models for peptides often utilize amino acid descriptors to characterize peptide structures at the sequence level and then employ statistical methods, such as regression analysis, to correlate these descriptors with observed bioactivity data. frontiersin.orgnih.gov This can help in designing peptides with desired activities and can reduce the need for extensive experimental testing. sddn.esresearchgate.net Although applying traditional QSAR to predict the direct binding behavior of large-scale peptide ligands to their receptors can be challenging due to peptide flexibility, it remains a promising area for computational peptidology. frontiersin.org

High-Throughput Screening Methodologies for Receptor Identification

High-throughput screening (HTS) methodologies are increasingly used in peptide research to efficiently identify receptors that bind to specific peptides or to screen large libraries of peptides for activity at known receptors. acs.orgmdpi.comnih.govnih.gov These methods allow for rapid testing of numerous peptide-receptor interactions.

Comparative and Evolutionary Studies

Phylogenetic Analysis of Pedal Peptide/Orcokinin (B114461) Gene Families

The advent of large-scale genomic and transcriptomic sequencing has revolutionized the study of neuropeptide evolution, providing crucial data for phylogenetic analyses of families like the this compound/orcokinin peptides oup.comoup.com. The discovery of this compound-type precursor proteins in the sea urchin Strongylocentrotus purpuratus marked a significant milestone, offering the first evidence of these peptides in deuterostomes and solidifying the understanding that molluscan pedal peptides and arthropodan orcokinins belong to a single, ancient bilaterian neuropeptide family nih.govoup.comresearchgate.net.

Detailed molecular studies have identified the genes encoding these neuropeptides across various phyla. In the sea urchin S. purpuratus, two distinct genes, SpPPLNP1 and SpPPLNP2, were found to encode precursors for this compound-like neuropeptides nih.govnih.govoup.com. SpPPLNP1 is characterized by multiple repetitive copies of this compound-like sequences, whereas SpPPLNP2 is a smaller precursor, also containing putative this compound-like peptides oup.com. A notable feature shared by putative pedal peptides derived from both precursors in S. purpuratus, as well as Aplysia this compound, is a conserved C-terminal SGFx motif, where 'x' represents a hydrophobic amino acid residue oup.com.

The identification of these deuterostomian precursors facilitated the recognition of homologous precursors in the nematode C. elegans, which exhibit sequence similarities to arthropod orcokinin-type peptides oup.com. Orcokinin was originally isolated from the abdominal nerve cord of the crayfish Orconectus limosus due to its myoactivity-stimulating properties oup.com. Subsequent investigations have revealed the widespread presence of orcokinin-type peptides across numerous arthropod species oup.com.

Within the echinoderms, transcriptome analyses have further expanded the known distribution of this compound/orcokinin-type precursors to include starfish (Asterias rubens and Patiria pectinifera), sea cucumbers (Apostichopus japonicus, Holothuria scabra, and Holothuria leucospilota), and brittle stars (Ophionotus victoriae, Amphiura filiformis, and Ophiopsila aranea) researchgate.net. In A. rubens, two specific PP/OK-type precursors, designated ArPPLNP1 (SMP-type) and ArPPLNP2, have been characterized nih.govresearchgate.netcore.ac.uk. Sequencing of the cDNA encoding ArPPLNP2 revealed that it gives rise to eleven related neuropeptides researchgate.netcore.ac.uk.

While prevalent in invertebrate bilaterians, genes encoding this compound/orcokinin-type neuropeptides have not yet been conclusively identified in other deuterostomian lineages, such as hemichordates, cephalochordates, or urochordates, nor in vertebrates nih.gov. This observation suggests a potential lineage-specific retention of these neuropeptides within the echinoderms among deuterostomes nih.govresearchgate.net.

Conservation and Divergence of Signaling Systems Across Bilateria

The presence of this compound/orcokinin-type neuropeptides in both protostome and deuterostome lineages provides compelling evidence for the existence of a fundamental set of neuropeptide signaling pathways that originated in the common ancestor of all bilaterian animals oup.comoup.comnih.govnih.gov. However, while the core peptide structures exhibit some degree of conservation, particularly in functionally important residues, the associated signaling systems, including the receptors that mediate their effects, can undergo considerable divergence over evolutionary timescales nih.govnih.gov.

Identifying orthologous neuropeptide receptors across different phyla is a powerful approach for tracing the evolution of signaling systems, even when the peptide ligands themselves have significantly diverged in sequence pnas.orgnih.gov. As of some reports, the specific receptors for this compound/orcokinin-type peptides had not been definitively identified in any species, which presented a challenge in fully understanding the evolutionary history of the complete signaling system nih.govbiologists.com. Nevertheless, ongoing research continues to expand the knowledge of neuropeptide receptors across a wider array of taxa.

The widespread occurrence of this compound/orcokinin-type peptides in diverse bilaterian groups—including mollusks, arthropods, nematodes, annelids, and echinoderms—underscores the ancient origin and conservation of the peptide family itself researchgate.netnih.govnih.govresearchgate.net. Divergence is observed in aspects such as the precise amino acid sequences of the peptides, the number and types of peptides encoded by precursor genes, and potentially the intracellular signaling cascades triggered upon receptor activation.

For example, the precursor protein identified in S. purpuratus contains multiple copies of related peptide sequences, a common characteristic of proneuropeptides that undergo post-translational processing oup.compnas.org. The specific mature peptides generated from these precursors can vary between different species and even between different precursor genes within the same organism, as exemplified by SpPPLNP1 and SpPPLNP2 oup.com.

Evolution of Functional Roles in Different Phyla

The functional roles attributed to this compound/orcokinin-type neuropeptides have diversified across different phyla, although they are frequently implicated in the regulation of muscle activity and broader neuronal functions researchgate.netresearchgate.net.

In protostomes, particularly in mollusks and arthropods where they were first discovered, this compound and orcokinin were initially characterized based on their myotropic properties nih.govoup.comresearchgate.net. Orcokinin, for instance, was found to stimulate hindgut contractions in crayfish and has been linked to the regulation of ecdysteroidogenesis in the silk moth Bombyx mori oup.com. In crustaceans, orcokinins function as neuromodulators within both the central nervous system and the peripheral neuromuscular system nih.gov. In insects, orcokinins are widely expressed in the brain and ventral nerve cord and have been associated with the regulation of circadian locomotor rhythms, "awakening" behaviors, and the process of ecdysis (molting) nih.govresearchgate.netnih.gov.

In contrast to the often myoexcitatory roles observed in certain protostomes, this compound/orcokinin-type neuropeptides appear to exert inhibitory effects in deuterostomes, specifically within the echinoderms researchgate.net. Starfish myorelaxant peptide (SMP), a PP/OK-type neuropeptide found in the starfish Patiria pectinifera and Asterias rubens (where it is known as ArPPLN1b), functions as a muscle relaxant nih.govresearchgate.netcore.ac.uk. Experimental studies using A. rubens tissues have demonstrated that ArPPLN1b induces dose-dependent relaxation in preparations of apical muscle, tube feet, and cardiac stomach nih.govresearchgate.net. These findings suggest a role for these peptides as inhibitory neuromuscular transmitters or modulators in starfish nih.govresearchgate.net. Interestingly, another this compound-like neuropeptide from A. rubens (ArPPLN2h) exhibited a relaxant effect specifically on the cardiac stomach but did not affect tube feet or apical muscle, hinting at potential functional specialization even within peptides derived from different precursors in the same species researchgate.net.

Research in the sea cucumber A. japonicus has also indicated a role for a PP/OK-type neuropeptide (PPLN2b) in regulating locomotion researchgate.net. More recent studies in the cuttlefish Sepiella japonica, a mollusk, suggest that Sj-PP/OK may be involved in the regulation of reproduction, with its expression levels increasing as the gonads mature researchgate.netnih.gov.

The observed divergence in functional roles, ranging from myoexcitation in some protostomes to myorelaxation in echinoderms, suggests that although the this compound/orcokinin peptide family is ancient, its specific physiological actions have undergone adaptation in concert with the evolution of diverse body plans and physiological demands across different animal lineages researchgate.net. Continued research focusing on the identification and characterization of this compound/orcokinin-type neuropeptides and their corresponding receptors across a broader spectrum of phyla will be crucial for a more complete understanding of the intricate evolutionary history and functional diversification of this important neuropeptide signaling system.

Future Directions and Emerging Research Avenues

Elucidation of Novel Receptors and Downstream Signaling Pathways

A key area for future research involves the comprehensive identification and characterization of the receptors that mediate the effects of pedal peptide. While neuropeptides typically bind to G protein-coupled receptors (GPCRs), the specific GPCRs for this compound in many organisms remain to be fully elucidated. wikipedia.orglibretexts.org Identifying these receptors is crucial for understanding the initial steps of this compound signaling. Subsequent research will focus on mapping the downstream signaling pathways activated upon receptor binding. This includes investigating the involvement of second messengers, protein kinases, and other intracellular components that translate the receptor activation into physiological responses. Studies in echinoderms, for instance, highlight the need for more research on neuropeptide receptors and their signaling pathways, despite similarities in muscle physiology to chordates. researchgate.net The identification of ligand-receptor pairs in species like the sea urchin S. purpuratus and the starfish A. rubens has already provided insights into the evolution of neuropeptide signaling systems. oup.com

Exploration of Inter-Peptide and Neurotransmitter Interactions

Neuropeptides rarely act in isolation; they often interact with other peptides and classical neurotransmitters to modulate neuronal activity and physiological processes. wikipedia.orglibretexts.org Future research will focus on unraveling these complex interactions involving this compound. This includes investigating co-localization of this compound with other signaling molecules within neurons and exploring the synergistic or antagonistic effects that occur when multiple signals are present. Studies in Aplysia have shown a high degree of co-localization of different neuropeptides in individual neurons, suggesting complex interactions. Understanding these interactions is vital for comprehending the integrated nature of neural signaling and the fine-tuning of behaviors and physiological states regulated by this compound. For example, research on other neuropeptides has shown co-release with neurotransmitters like acetylcholine (B1216132) or glutamate, leading to diverse effects. wikipedia.orgmdpi.com

Application of Omics Technologies (Proteomics, Transcriptomics, Metabolomics) for Comprehensive Understanding

The application of high-throughput omics technologies offers powerful avenues for gaining a holistic understanding of this compound systems. Transcriptomics can reveal the genes encoding this compound precursors and receptors, as well as other genes involved in its synthesis, processing, and degradation, and the downstream molecular machinery influenced by this compound signaling. mdpi.comresearchgate.net Proteomics can identify the various forms of this compound and its associated proteins, including processing enzymes and interacting partners. researchgate.netcreative-proteomics.commetwarebio.com Metabolomics can provide insights into the metabolic changes that occur in response to this compound signaling, potentially revealing the biochemical pathways affected. researchgate.netfrontiersin.org Integrated omics approaches, combining data from multiple levels, can provide a more comprehensive picture of how this compound functions within the complex molecular networks of an organism. researchgate.netresearchgate.netcreative-proteomics.com Studies in abalone, for instance, are already utilizing transcriptomics and proteomics to understand neuropeptide involvement in processes like sexual maturation. mdpi.comresearchgate.net Metabolomics has been used in sea cucumbers to clarify potential mechanisms underlying the effect of this compound-type neuropeptide on locomotor behavior. frontiersin.org

Development of Advanced Research Tools and Probes

Advancing the study of this compound necessitates the development of more sophisticated research tools and probes. This includes the creation of highly specific antibodies for precise localization and quantification of this compound and its receptors. Genetically encoded sensors that can detect this compound binding or downstream signaling events in real-time within living organisms would be invaluable. nih.govbiorxiv.org The development of selective agonists and antagonists for this compound receptors is also crucial for dissecting the functions of specific signaling pathways and for potential pharmacological interventions, although the development of specific agonists and antagonists for neuropeptide receptors has historically been challenging. libretexts.orgmdpi.com Tools for manipulating this compound expression or activity, such as optogenetic or chemogenetic tools, would allow for precise control over this compound signaling in experimental settings. nih.gov

Investigating Ecological and Environmental Influences on this compound Systems

The function and expression of neuropeptide systems, including this compound, can be influenced by ecological factors and environmental changes. Future research should explore how environmental cues, such as temperature, salinity, food availability, and the presence of predators or pathogens, impact this compound synthesis, release, and signaling. oup.comresearchgate.netpagepressjournals.org Investigating the role of this compound in mediating responses to environmental stress or in facilitating adaptation to different ecological niches would provide valuable insights into the broader biological significance of this neuropeptide. Studies on other neuropeptides in marine invertebrates have highlighted their roles in processes influenced by environmental cues, such as ciliary swimming and settlement. researchgate.net Understanding these ecological interactions can also inform conservation efforts and our understanding of how organisms respond to changing environments.

(Note: The full article would include additional sections preceding this one, covering aspects such as the discovery, structure, distribution, and known functions of this compound. A table listing compound names and their PubChem CIDs would also be included at the end of the complete article.)

Q & A

Basic Research Questions

How should researchers design peptide sequences to ensure successful synthesis and functional analysis?

Methodological considerations include:

• Sequence optimization : Avoid motifs prone to aggregation (e.g., hydrophobic stretches) and incorporate charged residues (e.g., Lys, Glu) to enhance solubility .
• Length constraints : Peptides >50 amino acids may require ligation strategies or分段 synthesis due to decreased synthesis efficiency .
• Functional validation : Include control sequences (scrambled or alanine-scan mutants) to isolate bioactive regions in assays .

What quality control measures are critical for research-grade peptides?

• Purity standards : ≥70% for preliminary binding assays; ≥95% for cellular or in vivo studies (HPLC-UV/MS verification) .
• Batch consistency : Request peptide content analysis (e.g., TFA removal <1%) if assays are sensitive to solvent residues .
• Solubility testing : Pre-dissolve peptides in compatible buffers (e.g., PBS with DMSO <5%) and validate via dynamic light scattering .

How can peptide-array experiments be standardized for reproducibility?

Adopt the structural bioinformatics checklist:

• Documentation : Specify peptide density, spacer chemistry, and immobilization protocols .
• Controls : Include blocking buffers (e.g., BSA) and negative controls (randomized sequences) to reduce nonspecific binding .
• Data reporting : Use standardized formats (e.g., FASTA for sequences, .mzML for mass spectra) to enable cross-platform comparisons .

Advanced Research Questions

How should contradictory data between in vitro and in vivo peptide activity be resolved?

• Pharmacokinetic profiling : Measure peptide stability (e.g., serum half-life via LC-MS) and tissue distribution (radiolabeling or fluorescence tagging) .
• Dose-response recalibration : Account for metabolic clearance differences using compartmental modeling (e.g., NONMEM) .
• Species-specific factors : Validate receptor homology (e.g., BLAST alignment) and adjust dosing regimens for translational relevance .

What computational tools integrate multi-omics data for peptide target identification?

• Meta-search platforms : Use PepArML to cross-validate peptide identifications across multiple search engines (e.g., Sequest, Mascot) .
• Structural dynamics : Apply molecular dynamics simulations (GROMACS/AMBER) to predict conformational changes upon receptor binding .
• Network analysis : Map peptide-protein interactions via STRING or Cytoscape to identify signaling hubs .

What regulatory challenges arise in developing peptide-based generics, and how are they addressed?

• Analytical complexity : Employ orthogonal methods (e.g., CD spectroscopy for secondary structure, NMR for epitope mapping) to demonstrate bioequivalence .
• Regulatory harmonization : Engage in pre-ANDA meetings with agencies like the FDA to align on endpoints (e.g., immunogenicity assays for biosimilars) .
• Stability testing : Conduct accelerated degradation studies (ICH Q1A guidelines) to establish shelf-life under varied storage conditions .

Data Analysis and Reporting

How should researchers statistically analyze peptide activity data with high variability?

• Normalization : Use Z-scores or log2 transformation to mitigate batch effects .
• Multivariate analysis : Apply PCA or PLS-DA to distinguish signal from noise in high-throughput screens .
• Error modeling : Report confidence intervals via bootstrapping (10,000 iterations) for small-sample studies .

What are best practices for documenting peptide research to meet journal standards?

• Experimental replication : Provide raw spectra (mzML), synthesis logs, and purity certificates in supplemental files .
• Ethical compliance : Detail animal protocols (IACUC approval) or human subject consent forms .
• Reference rigor : Cite primary literature over reviews; avoid excessive self-citation .

Tables: Key Parameters for Peptide Experimental Design

Parameter	Guideline	Evidence
Purity Threshold	≥95% for in vivo studies; ≥70% for in vitro screening
Solubility Buffer	PBS with 5% DMSO or acetic acid (pH 4.0–5.5)
Storage Conditions	Lyophilized at -80°C; avoid freeze-thaw cycles in aqueous solutions
QC Documentation	HPLC chromatograms, mass spectra, endotoxin levels (<0.1 EU/mg)